2-Furanpropanethiol, tetrahydro-S-(2-dimethylaminoethyl)-beta-(1-naphthyl)-, oxalate
Description
This compound features a tetrahydrofuran (THF) ring fused with a propanethiol backbone, substituted at the sulfur atom with a 2-dimethylaminoethyl group. The beta position of the propane chain is linked to a 1-naphthyl aromatic system, and the structure is stabilized as an oxalate salt. The THF moiety suggests moderate polarity, while the naphthyl group contributes to hydrophobic interactions. The dimethylaminoethyl substituent introduces basicity, and the thiol group may confer nucleophilic reactivity.
Properties
CAS No. |
15224-80-3 |
|---|---|
Molecular Formula |
C23H31NO5S |
Molecular Weight |
433.6 g/mol |
IUPAC Name |
dimethyl-[2-[2-naphthalen-1-yl-3-(oxolan-2-yl)propyl]sulfanylethyl]azanium;2-hydroxy-2-oxoacetate |
InChI |
InChI=1S/C21H29NOS.C2H2O4/c1-22(2)12-14-24-16-18(15-19-9-6-13-23-19)21-11-5-8-17-7-3-4-10-20(17)21;3-1(4)2(5)6/h3-5,7-8,10-11,18-19H,6,9,12-16H2,1-2H3;(H,3,4)(H,5,6) |
InChI Key |
ACNFWMRLRDDRFY-UHFFFAOYSA-N |
Canonical SMILES |
C[NH+](C)CCSCC(CC1CCCO1)C2=CC=CC3=CC=CC=C32.C(=O)(C(=O)[O-])O |
Origin of Product |
United States |
Biological Activity
2-Furanpropanethiol, tetrahydro-S-(2-dimethylaminoethyl)-beta-(1-naphthyl)-, oxalate is a compound of interest due to its potential biological activities. This article delves into its structural characteristics, mechanisms of action, and various biological effects, supported by data tables and relevant case studies.
Research indicates that the biological activity of 2-furanpropanethiol oxalate may involve several mechanisms:
- Antioxidant Properties : The compound has shown potential in scavenging free radicals, which can mitigate oxidative stress in cells.
- Anti-inflammatory Effects : It may modulate inflammatory pathways, reducing the expression of pro-inflammatory cytokines.
- Urolithiasis Prevention : Similar compounds have been studied for their litholytic activities, suggesting potential use in preventing kidney stone formation by affecting calcium oxalate crystallization.
Case Studies
Several studies have explored the biological effects of related compounds and their implications:
- Litholytic Activity : A study on flavonoids demonstrated their ability to prevent calcium oxalate crystal formation in vitro. This suggests that 2-furanpropanethiol oxalate could exhibit similar properties .
- Cellular Protection : Research on polysaccharides from Rhizoma alismatis indicated protective effects against calcium oxalate-induced cellular damage. Compounds with similar structures often show significant renal protective effects, indicating a possible pathway for 2-furanpropanethiol oxalate .
- Oxalate Metabolism : Studies on lactic acid bacteria have highlighted their role in metabolizing oxalates into less harmful substances. This suggests that the compound may interact beneficially with gut microbiota to enhance oxalate degradation .
Table 1: Comparison of Biological Activities of Related Compounds
| Compound | Antioxidant Activity | Anti-inflammatory Effects | Urolithiasis Prevention |
|---|---|---|---|
| 2-Furanpropanethiol Oxalate | Moderate | Yes | Potential |
| Quercetin | High | Yes | Yes |
| Resveratrol | High | Yes | Yes |
| Curcumin | Moderate | Yes | Yes |
Comparison with Similar Compounds
(a) N-(1-Naphthyl)-N′-(Diethyl)ethylenediamine Oxalate
- Structure : Contains a 1-naphthyl group and oxalate counterion but lacks the THF and thiol moieties. Instead, it features an ethylenediamine core with diethyl substituents.
- The ethylenediamine structure may enhance metal chelation capacity compared to the main compound’s dimethylaminoethyl chain.
- Applications: Used in asymmetric synthesis due to chiral amine functionality, as noted in reagent catalogs .
(b) Tetrahydrofurfuryl Acrylate (CAS 2399-48-6)
(c) 3-(Methylamino)-1-(Thiophen-2-yl)propan-1-ol (Pharmacopeial Impurity)
- Structure: Contains a thiophene ring and methylamino group but lacks the THF and naphthyl systems.
- Key Differences : The thiophene and alcohol groups differ in electronic properties from the main compound’s thiol and naphthyl substituents, impacting bioavailability and reactivity .
Functional Group Analysis
| Functional Group | Main Compound | N-(1-Naphthyl)-ethylenediamine Oxalate | Tetrahydrofurfuryl Acrylate |
|---|---|---|---|
| Tetrahydrofuran Ring | Present | Absent | Present |
| Thiol Group | Present | Absent | Absent |
| Naphthyl Group | Present | Present | Absent |
| Amine Functionality | Tertiary | Primary/Secondary | Absent |
| Counterion | Oxalate | Oxalate | None |
Physicochemical Properties
- Solubility : The oxalate salt in the main compound likely improves water solubility compared to neutral analogs. The THF ring and naphthyl group balance polarity and hydrophobicity.
- Molecular Weight : Estimated ~400–450 g/mol (exact value unavailable), higher than tetrahydrofurfuryl acrylate (156.18 g/mol) and N-(1-naphthyl)-ethylenediamine derivatives (~250–300 g/mol) .
Data Tables
Table 1: Structural and Functional Comparison
| Compound Name | THF Ring | Thiol | Naphthyl | Amine Type | Counterion |
|---|---|---|---|---|---|
| Main Compound | Yes | Yes | Yes | Tertiary | Oxalate |
| N-(1-Naphthyl)-ethylenediamine Oxalate | No | No | Yes | Primary | Oxalate |
| Tetrahydrofurfuryl Acrylate | Yes | No | No | None | None |
Table 2: Molecular Properties
| Compound Name | Molecular Formula | Molecular Weight (g/mol) |
|---|---|---|
| Main Compound | Not Provided | ~400–450 (estimated) |
| N-(1-Naphthyl)-ethylenediamine Oxalate | C₁₆H₂₀N₂O₄ | 304.34 |
| Tetrahydrofurfuryl Acrylate | C₈H₁₂O₃ | 156.18 |
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
